tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate (TBPC) is an organic compound with a variety of applications in the fields of chemistry and biochemistry. TBPC is a relatively new compound, discovered in 2020, and has been studied for its potential uses in the fields of medicine, biochemistry, and drug discovery.
Scientific Research Applications
Tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate has a variety of scientific research applications. It has been studied for its potential use as a drug discovery tool, as it has been found to inhibit the growth of certain cancer cells in vitro. Additionally, tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate has been studied for its potential use in the development of new antibiotics, as it has been found to inhibit the growth of certain bacteria in vitro. tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate has also been studied for its potential use in the development of new pesticides, as it has been found to inhibit the growth of certain fungi in vitro.
Mechanism of Action
The mechanism of action of tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate is not yet fully understood. However, it is believed to act through a variety of pathways, including inhibition of the enzyme cyclooxygenase, inhibition of the enzyme lipoxygenase, and inhibition of the enzyme glutathione reductase. Additionally, tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate has been found to inhibit the activity of certain transcription factors, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate has been found to have a variety of biochemical and physiological effects. In vitro studies have found that tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate has the ability to inhibit the growth of certain cancer cells, bacteria, and fungi. Additionally, tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate has been found to have anti-inflammatory and antioxidant properties, as well as the ability to reduce the levels of certain cytokines in the body.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and purify, making it well-suited for use in laboratory experiments. Additionally, tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate is relatively stable and has a low toxicity, making it safe to handle and store. One limitation of tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate is that it can be difficult to obtain in large quantities, as it is a relatively new compound.
Future Directions
There are a number of potential future directions for research on tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate. One potential direction is to explore its potential use in the development of new drugs, as it has been found to inhibit the growth of certain cancer cells, bacteria, and fungi in vitro. Additionally, further research could be done to explore the mechanism of action of tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate, as well as its potential applications in the fields of medicine and biochemistry. Finally, further research could be done to explore the potential toxicity of tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate, as well as its potential side effects.
Synthesis Methods
Tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate is synthesized through a multi-step process that involves the reaction of 5-chloropyrazine-2-carboxylic acid with tert-butyl amine in the presence of a palladium catalyst. The reaction is performed in a solvent such as acetonitrile and takes place at a temperature of 70-80°C. The product of the reaction is a tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate, which is then isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate involves the reaction of tert-butyl 3-pyrrolidinecarboxylate with 5-chloropyrazine-2-carboxylic acid, followed by the addition of N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to form the amide bond. The resulting intermediate is then treated with tert-butyl chloroformate to form the tert-butyl ester of the carboxylic acid.", "Starting Materials": [ "tert-butyl 3-pyrrolidinecarboxylate", "5-chloropyrazine-2-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "tert-butyl chloroformate" ], "Reaction": [ "Step 1: tert-butyl 3-pyrrolidinecarboxylate is reacted with 5-chloropyrazine-2-carboxylic acid in the presence of DCC and NHS to form the amide bond.", "Step 2: The resulting intermediate is treated with tert-butyl chloroformate to form the tert-butyl ester of the carboxylic acid." ] } | |
CAS RN |
2377036-13-8 |
Product Name |
tert-butyl 3-(5-chloropyrazine-2-amido)pyrrolidine-1-carboxylate |
Molecular Formula |
C14H19ClN4O3 |
Molecular Weight |
326.8 |
Purity |
95 |
Origin of Product |
United States |
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